Cas no 89464-41-5 (5,5-dimethylpyrrolidine-2,4-dione)
5,5-Dimethylpyrrolidine-2,4-dione is a cyclic diketone derivative with a rigid pyrrolidine backbone, characterized by its two carbonyl groups at the 2- and 4-positions and geminal dimethyl substitution at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for heterocyclic compounds and pharmaceutical applications. Its high purity and well-defined molecular framework facilitate precise reactions, such as nucleophilic substitutions or condensations. The compound’s steric and electronic properties also enhance its utility in asymmetric synthesis and catalyst design. Suitable for research and industrial use, it offers consistent performance in demanding chemical processes.
89464-41-5 structure
Product Name:5,5-dimethylpyrrolidine-2,4-dione
CAS No:89464-41-5
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD19690664
CID:1066704
PubChem ID:13346709
Update Time:2025-05-28
5,5-dimethylpyrrolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,5-dimethyl-2,4-Pyrrolidinedione
- 2,4-Pyrrolidinedione, 5,5-dimethyl-
- 5,5-dimethylpyrrolidine-2,4-dione
- Z1258978079
- MFCD19690664
- 5,5-dimethyl-pyrrolidine-2,4-dione
- AM806683
- AKOS022719335
- SCHEMBL4000264
- VZRDHBPVJBGCAX-UHFFFAOYSA-N
- EN300-208146
- DTXSID90537719
- CS-0046425
- 89464-41-5
- SY200702
- DB-340604
-
- MDL： MFCD19690664
- Inchi： 1S/C6H9NO2/c1-6(2)4(8)3-5(9)7-6/h3H2,1-2H3,(H,7,9)
- InChI Key： VZRDHBPVJBGCAX-UHFFFAOYSA-N
- SMILES： O=C1CC(NC1(C)C)=O
Computed Properties
- Exact Mass: 127.063328530g/mol
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 128-131 ºC (benzene )
- Solubility: Dissolution (65 g/l) (25 º C),
5,5-dimethylpyrrolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D502790-10mg |
5,5-dimethylpyrrolidine-2,4-dione |
89464-41-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D502790-50mg |
5,5-dimethylpyrrolidine-2,4-dione |
89464-41-5 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D502790-100mg |
5,5-dimethylpyrrolidine-2,4-dione |
89464-41-5 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Alichem | A109007492-250mg |
5,5-Dimethylpyrrolidine-2,4-dione |
89464-41-5 | 95% | 250mg |
$227.85 | 2023-08-31 | |
| Alichem | A109007492-1g |
5,5-Dimethylpyrrolidine-2,4-dione |
89464-41-5 | 95% | 1g |
$574.52 | 2023-08-31 | |
| Chemenu | CM198768-1g |
5,5-Dimethyl-2,4-pyrrolidinedione |
89464-41-5 | 95% | 1g |
$439 | 2021-08-05 | |
| Chemenu | CM198768-1g |
5,5-Dimethyl-2,4-pyrrolidinedione |
89464-41-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM198768-100mg |
5,5-Dimethyl-2,4-pyrrolidinedione |
89464-41-5 | 95% | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM198768-250mg |
5,5-Dimethyl-2,4-pyrrolidinedione |
89464-41-5 | 95% | 250mg |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D327395-1g |
5,5-dimethylpyrrolidine-2,4-dione |
89464-41-5 | 95% | 1g |
$529 | 2024-05-24 |
5,5-dimethylpyrrolidine-2,4-dione Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
89464-41-5 (5,5-dimethylpyrrolidine-2,4-dione) Related Products
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- 27778-66-1(2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-)
- 219542-06-0(2,4-Pyrrolidinedione,3,5-bis(2-methylpropyl)-)
- 187106-12-3(1-Azaspiro[4.4]nonane-2,6-dione(9CI))
- 53618-00-1(2,4-Pyrrolidinedione, 5-(2-methylpropyl)-, (S)-)
- 187106-14-5((5S)-1-azaspiro[4.4]nonane-2,6-dione)
- 187106-15-6((5R)-1-Azaspiro[4.4]nonane-2,6-dione)
- 62355-39-9(2,4-Pyrrolidinedione, 3-acetyl-5-(1-methylpropyl)-, ion(1-), calcium (9CI))
- 1048681-20-4((5S)-3-acetyl-5-methyl-2,4-Pyrrolidinedione)
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